Cas no 203434-46-2 (Di-tert-butyl 4-hydroxypyrrolidine-1,3-dicarboxylate)

• Product Name: Di-tert-butyl 4-hydroxypyrrolidine-1,3-dicarboxylate
• CAS No: 203434-46-2
• MF: C₁₄H₂₅NO₅
• MW: 287.352004766464
• CID: 1034829
• PubChem ID: 11818531
• Update Time: 2025-11-02

Di-tert-butyl 4-hydroxypyrrolidine-1,3-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• Di-tert-butyl 4-hydroxypyrrolidine-1,3-dicarboxylate
• ditert-butyl 4-hydroxypyrrolidine-1,3-dicarboxylate
• tert-butyl 3-(tert-butoxycarbonyl)-4-hydroxypyrrolidine-1-carboxylate
• 1,3-Bis(1,1-dimethylethyl) 4-hydroxy-1,3-pyrrolidinedicarboxylate
• Di-tert-butyl4-hydroxypyrrolidine-1,3-dicarboxylate
• 203434-46-2
• DTXSID10473660
• DTXSID001169459
• (3R,4R)-TERT-BUTYL 3-(TERT-BUTOXYCARBONYL)-4-HYDROXYPYRROLIDINE-1-CARBOXYLATE
• DB-321582

• Inchi： 1S/C14H25NO5/c1-13(2,3)19-11(17)9-7-15(8-10(9)16)12(18)20-14(4,5)6/h9-10,16H,7-8H2,1-6H3
• InChI Key： LZJMMBXWYYRLSM-UHFFFAOYSA-N
• SMILES： OC1CN(C(=O)OC(C)(C)C)CC1C(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 287.17327290g/mol
• Monoisotopic Mass: 287.17327290g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 380
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 76.1Ų

Experimental Properties

• Density: 1.15±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Slightly soluble (3.3 g/l) (25 º C),

Additional information on Di-tert-butyl 4-hydroxypyrrolidine-1,3-dicarboxylate

Di-tert-butyl 4-hydroxypyrrolidine-1,3-dicarboxylate (CAS No. 203434-46-2): A Comprehensive Overview

Di-tert-butyl 4-hydroxypyrrolidine-1,3-dicarboxylate (CAS No. 203434-46-2) is a highly versatile chemical compound widely used in pharmaceutical and organic synthesis. This compound, characterized by its unique pyrrolidine backbone and tert-butyl ester groups, has garnered significant attention in recent years due to its role as a key intermediate in the development of novel therapeutics and fine chemicals. Researchers and industry professionals frequently search for "Di-tert-butyl 4-hydroxypyrrolidine-1,3-dicarboxylate synthesis" or "CAS 203434-46-2 applications," reflecting its growing importance in modern chemistry.

The molecular structure of Di-tert-butyl 4-hydroxypyrrolidine-1,3-dicarboxylate features a hydroxyl group at the 4-position of the pyrrolidine ring, which enhances its reactivity in various chemical transformations. This compound is particularly valuable in asymmetric synthesis, where it serves as a chiral building block for the preparation of complex molecules. Recent trends in drug discovery have highlighted the demand for "chiral pyrrolidine derivatives" and "tert-butyl protected intermediates," making this compound a focal point for innovative research.

One of the most notable applications of Di-tert-butyl 4-hydroxypyrrolidine-1,3-dicarboxylate is in the synthesis of protease inhibitors and other bioactive molecules. Its tert-butyl ester groups provide excellent stability under a wide range of reaction conditions, while the hydroxyl group offers a handle for further functionalization. Searches for "pyrrolidine-based drug candidates" and "CAS 203434-46-2 price" indicate strong market interest, driven by the compound's utility in medicinal chemistry.

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The synthesis of Di-tert-butyl 4-hydroxypyrrolidine-1,3-dicarboxylate typically involves the esterification of 4-hydroxypyrrolidine-1,3-dicarboxylic acid with tert-butanol under acidic conditions. This process is optimized for high yield and purity, ensuring the compound meets the stringent requirements of industrial and academic users. Recent advancements in "green chemistry" have also prompted searches for "sustainable synthesis of pyrrolidine derivatives," aligning with global efforts to reduce environmental impact.

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In conclusion, Di-tert-butyl 4-hydroxypyrrolidine-1,3-dicarboxylate (CAS No. 203434-46-2) is a pivotal compound in modern chemistry, with applications spanning pharmaceuticals, materials science, and catalysis. Its unique structural features and reactivity make it indispensable for researchers and manufacturers alike. As interest in "pyrrolidine chemistry" and "tert-butyl protecting groups" continues to grow, this compound will undoubtedly remain at the forefront of scientific innovation.